Cas no 1344242-19-8 ({5-(difluoromethyl)sulfanyl-4-methyl-4H-1,2,4-triazol-3-yl}methanamine)

• Product Name: {5-(difluoromethyl)sulfanyl-4-methyl-4H-1,2,4-triazol-3-yl}methanamine
• CAS No: 1344242-19-8
• MF: C₅H₈F₂N₄S
• MW: 194.205625534058
• CID: 6049204
• PubChem ID: 63313237
• Update Time: 2025-07-17

{5-(difluoromethyl)sulfanyl-4-methyl-4H-1,2,4-triazol-3-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {5-(difluoromethyl)sulfanyl-4-methyl-4H-1,2,4-triazol-3-yl}methanamine
• {5-[(difluoromethyl)sulfanyl]-4-methyl-4H-1,2,4-triazol-3-yl}methanamine
• 1344242-19-8
• EN300-1275391
• AKOS012617319

• Inchi： 1S/C5H8F2N4S/c1-11-3(2-8)9-10-5(11)12-4(6)7/h4H,2,8H2,1H3
• InChI Key： QVBYJDIVEJAERX-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1=NN=C(CN)N1C

Computed Properties

• Exact Mass: 194.04377377g/mol
• Monoisotopic Mass: 194.04377377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 82Ų

Additional information on {5-(difluoromethyl)sulfanyl-4-methyl-4H-1,2,4-triazol-3-yl}methanamine

Introduction to {5-(difluoromethyl)sulfanyl-4-methyl-4H-1,2,4-triazol-3-yl}methanamine (CAS No. 1344242-19-8)

{5-(difluoromethyl)sulfanyl-4-methyl-4H-1,2,4-triazol-3-yl}methanamine} is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1344242-19-8, features a unique structural framework that combines a {difluoromethyl}sulfanyl group with a {methyl}-substituted 4H-1,2,4-triazole core. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for further research and development in medicinal chemistry.

The {difluoromethyl} group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug molecules. This moiety has been extensively studied for its role in improving pharmacokinetic profiles, particularly in the development of small-molecule inhibitors and activators. In contrast, the {methyl}-substituted 4H-1,2,4-triazole ring contributes to the compound's overall rigidity and electronic properties, which can be fine-tuned to interact with biological targets. Such structural features are often exploited in the design of novel therapeutic agents targeting various disease pathways.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the potential bioactivity of {5-(difluoromethyl)sulfanyl-4-methyl-4H-1,2,4-triazol-3-yl}methanamine with high accuracy. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory responses and cancer progression. For instance, preliminary docking studies indicate that it could interact with enzymes such as COX-2 and NFκB pathways, which are known to play critical roles in modulating immune responses and cell proliferation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions followed by cyclization steps to form the triazole ring. The introduction of the {difluoromethyl}sulfanyl group typically involves halogenation and subsequent sulfur-based functionalization techniques. These synthetic methodologies highlight the compound's complexity but also underscore its synthetic accessibility for further derivatization.

In the realm of drug discovery, the versatility of {5-(difluoromethyl)sulfanyl-4-methyl-4H-1,2,4-triazol-3-yl}methanamine lies in its potential as a building block for more complex molecules. Researchers have explored its utility in generating libraries of derivatives with tailored biological activities. For example, modifications at the amino group or the sulfanyl moiety can lead to compounds with enhanced solubility or selectivity for specific targets. Such derivative studies are crucial for optimizing lead compounds into viable drug candidates.

The pharmacological profile of this compound is further illuminated by its interaction with biological systems. In vitro assays have demonstrated its ability to modulate certain signaling pathways relevant to neurological disorders and metabolic diseases. Notably, its triazole core has been shown to interfere with kinase activities that are aberrantly expressed in tumor cells. These findings align with broader trends in medicinal chemistry where targeted inhibition of disease-causing enzymes is a primary strategy for therapeutic intervention.

From an industrial perspective, the production of {5-(difluoromethyl)sulfanyl-4-methyl-4H-1,2,4-triazol-3-yl}methanamine requires robust quality control measures to ensure batch-to-batch consistency. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to verify structural integrity and purity. These analytical methods are essential for meeting regulatory standards set by pharmaceutical agencies worldwide.

The future prospects of this compound are promising as ongoing research continues to uncover new applications in therapeutic areas such as oncology and anti-inflammatory therapy. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development pipeline for derivatives of this molecule. As computational tools become more sophisticated, virtual screening approaches will further refine the identification of promising candidates for experimental validation.

In conclusion,{5-(difluoromethyl)sulfanyl-4-methyl-4H-1,2,4-triazol-3-yl}methanamine (CAS No. 1344242-19-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential bioactivities. Its synthesis,SAR studies,biochemical interactions,and industrial applicability position it as a cornerstone molecule for future drug development initiatives.